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Compound of Interest

Compound Name: Kuwanon C

Cat. No.: B137963 Get Quote

For researchers, scientists, and drug development professionals, this guide provides an

objective comparison of Kuwanon C's mechanism of action across different cell lines,

supported by experimental data. Kuwanon C, a prenylated flavonoid isolated from the root

bark of Morus alba, has demonstrated significant potential in oncology, inflammation, and

dermatology.

This guide synthesizes available data to offer a clear performance evaluation of Kuwanon C
against relevant alternatives, detailing its effects on cancer cell proliferation, inflammatory

responses, and enzymatic activity.

Anticancer Activity: Induction of Apoptosis and Cell
Cycle Arrest
Kuwanon C has emerged as a potent anticancer agent, primarily through the induction of

apoptosis and cell cycle arrest in various cancer cell lines. Its efficacy has been notably

demonstrated in breast and cervical cancer cells.

Comparative Efficacy in Cancer Cell Lines
Kuwanon C exhibits significant cytotoxic effects against a range of cancer cells. Its potency is

often compared to established chemotherapeutic agents like paclitaxel and cisplatin.
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Compound Cell Line
Cancer
Type

IC50 (µM)
Comparator
Drug

Comparator
IC50 (µM)

Kuwanon C MDA-MB-231
Breast

Cancer

Not explicitly

stated, but

demonstrated

potent

inhibition of

proliferation

Paclitaxel ~0.0024 - 0.3

T47D
Breast

Cancer

Not explicitly

stated, but

demonstrated

potent

inhibition of

proliferation

- -

HeLa
Cervical

Cancer

Reported to

be more

potent than

paclitaxel and

cisplatin

Paclitaxel

Not specified

in direct

comparison

Cisplatin

Not specified

in direct

comparison

Paclitaxel MDA-MB-231
Breast

Cancer
~0.0024 - 0.3 - -

Cisplatin MDA-MB-231
Breast

Cancer
~23 - -

HeLa
Cervical

Cancer
- - -

Note: IC50 values can vary between studies due to different experimental conditions. The data

for Kuwanon C's potency in HeLa cells is qualitative, highlighting its superior performance over

conventional drugs.[1]
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Mechanism of Action in Cancer Cells
Kuwanon C's anticancer activity is multifaceted, primarily targeting mitochondrial and

endoplasmic reticulum stress pathways to induce apoptosis.[1]

Induction of Apoptosis: Kuwanon C triggers the intrinsic apoptosis pathway.[2] This is

characterized by the upregulation of pro-apoptotic proteins like Bax and cleaved caspase-3.

[2]

Endoplasmic Reticulum (ER) Stress: It induces ER stress, leading to the unfolded protein

response (UPR) and subsequent apoptosis.[2]

Cell Cycle Arrest: Kuwanon C upregulates the cell cycle inhibitor p21, leading to a halt in

cell proliferation.[2]

DNA Damage: The compound has been shown to induce DNA damage in cancer cells.[2]

Reactive Oxygen Species (ROS) Production: A significant increase in intracellular ROS

levels is observed upon treatment with Kuwanon C, contributing to its cytotoxic effects.[1]
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Anticancer mechanism of Kuwanon C.

Anti-inflammatory Activity
Kuwanon C exhibits potent anti-inflammatory effects by modulating key signaling pathways in

immune cells such as macrophages (RAW264.7) and microglia (BV2).[3][4]

Comparative Efficacy in Inflammatory Cell Models
While specific IC50 values for Kuwanon C in these cell lines are not readily available in the

provided search results, studies on related compounds like Kuwanon T demonstrate significant

inhibition of inflammatory mediators. Kuwanon C has been shown to suppress the production

of nitric oxide (NO), prostaglandin E2 (PGE2), and pro-inflammatory cytokines like TNF-α and

IL-6 in LPS-stimulated RAW264.7 and BV2 cells.[4]
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Mechanism of Action in Inflammation
Kuwanon C's anti-inflammatory properties are primarily attributed to its dual action on the NF-

κB and Nrf2/HO-1 signaling pathways.[3][4]

Inhibition of NF-κB Pathway: Kuwanon C prevents the translocation of the p65 subunit of

NF-κB into the nucleus, thereby inhibiting the transcription of pro-inflammatory genes.[3]

Activation of Nrf2/HO-1 Pathway: It promotes the nuclear translocation of Nrf2, a key

transcription factor for antioxidant and cytoprotective genes, leading to the upregulation of

Heme Oxygenase-1 (HO-1).[3][4] HO-1 plays a crucial role in suppressing inflammation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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